Cas no 1368229-97-3 (tert-butyl 3-(nitromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(nitromethyl)piperidine-1-carboxylate
• CAS No: 1368229-97-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5915793
• PubChem ID: 82385766
• Update Time: 2025-05-26

tert-butyl 3-(nitromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(nitromethyl)piperidine-1-carboxylate
• EN300-1877848
• 1368229-97-3

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(14)12-6-4-5-9(7-12)8-13(15)16/h9H,4-8H2,1-3H3
• InChI Key： JTNPNGSWOZADPI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C[N+](=O)[O-])C1)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(nitromethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(nitromethyl)piperidine-1-carboxylate (CAS No. 1368229-97-3)

tert-butyl 3-(nitromethyl)piperidine-1-carboxylate (CAS No. 1368229-97-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both nitromethyl and tert-butyl carboxylate groups enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently search for synthesis methods of nitromethyl piperidine derivatives or applications of tert-butyl carboxylate in medicinal chemistry, reflecting its growing relevance in modern science.

The structural uniqueness of tert-butyl 3-(nitromethyl)piperidine-1-carboxylate lies in its ability to serve as a precursor for N-Boc protected amines, a critical feature in peptide coupling and combinatorial chemistry. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global demands for sustainable practices. Keywords like eco-friendly synthesis of piperidine derivatives or Boc-protection strategies are increasingly popular in academic and industrial queries, highlighting the compound's alignment with contemporary research priorities.

In addition to its synthetic utility, CAS No. 1368229-97-3 has garnered attention for potential applications in central nervous system (CNS) drug development. The piperidine scaffold is a common motif in neurologically active compounds, and modifications like nitromethylation can influence bioavailability and target selectivity. Searches such as piperidine-based CNS therapeutics or nitroalkyl derivatives in drug design underscore the compound's significance in addressing unmet medical needs, particularly in neurodegenerative diseases.

From a technical perspective, the compound's stability under various conditions is a frequent topic of discussion. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing tert-butyl 3-(nitromethyl)piperidine-1-carboxylate, ensuring purity and reproducibility in research settings. Queries related to analytical methods for nitromethyl compounds or quality control of Boc-protected intermediates reflect the practical challenges faced by laboratories working with this material.

Looking ahead, the demand for CAS No. 1368229-97-3 is expected to rise alongside advancements in high-throughput screening and fragment-based drug discovery. Its compatibility with diverse reaction conditions and modular functionalization potential positions it as a cornerstone in modern organic synthesis. As the scientific community continues to explore structure-activity relationships (SAR) of piperidine analogs, this compound will likely remain a focal point for innovation in both academia and industry.